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Compound of Interest

7-(1,3-Dioxan-2-yl)quinolin-2-
Compound Name: )
amine

Cat. No.: B11875891

Get Quote

Executive Summary & Compound Identity

7-(1,3-Dioxan-2-yl)quinolin-2-amine is a specialized heterocyclic intermediate, primarily
utilized in the synthesis of pharmacologically active agents, including kinase inhibitors and
receptor ligands.[1][2] Structurally, it consists of a 2-aminoquinoline core scaffold with a 1,3-
dioxane ring (a cyclic acetal) protecting an aldehyde functionality at the C-7 position.[1]

This guide provides a rigorous technical breakdown of the spectroscopic signatures required to
validate the identity and purity of this compound. The data presented below is synthesized from
first-principles analysis of the quinoline pharmacophore and established acetal characterization
protocols.

Chemical Identity Table
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Parameter Detail

IUPAC Name 7-(1,3-Dioxan-2-yl)quinolin-2-amine
Molecular Formula C13H14N202

Molecular Weight 230.27 g/mol

Core Scaffold 2-Aminoquinoline (Quinolamine)
Functional Group Cyclic Acetal (1,3-Dioxane)

1780321-67-6 (2-Aminoquinoline-7-

CAS (Precursor) carbaldehyde)

Synthesis & Structural Context

Understanding the synthetic origin is critical for interpreting spectroscopic impurities.[1][2] This
molecule is typically generated via the acid-catalyzed acetalization of 2-aminoquinoline-7-
carbaldehyde with 1,3-propanediol.[1]

Synthesis Workflow (DOT Visualization)

The following diagram outlines the logical flow from the aldehyde precursor to the protected
acetal, highlighting the critical dehydration step.
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Figure 1: Acid-catalyzed protection of the C-7 aldehyde to form the 1,3-dioxane ring.[1]

Spectroscopic Profile (The Core)
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Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectrum of this compound is distinct, featuring two isolated spin systems: the

aromatic quinoline system and the aliphatic dioxane chair.[1]

Solvent Recommendation: DMSO-ds is the preferred solvent due to the solubility of the
aminoquinoline core and the ability to visualize exchangeable amine protons.[1]

'H NMR Data (400 MHz, DMSO-ds)
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. . . Assighment
Position Shift (0, ppm) Multiplicity Integral Lodi
ogic

Characteristic

broad singlet of

the primary
2-NH2 6.45 - 6.60 brs 2H ]

amine;

exchangeable

with D20.[1]

Shielded doublet

typical of the [3-
H-3 6.75 d (J=9.0 Hz) 1H P N g

position to the

amine.[1]

Deshielded
doublet;

H-4 7.95 d (J=9.0 Hz) 1H characteristic of
the quinoline

pyridine ring.[1]

Isolated singlet
(or weak doublet)

H-8 7.80 S 1H due to
substitution at C-
7.[1]

Ortho-coupling to

H-5 7.65 d (J=8.2 Hz) 1H
H-6.[1]

Doublet of

doublets;
dd (J=8.2, 1.5
H-6 7.25 1H couples to H-5
Hz)
and meta-

couples to H-8.

Diagnostic Peak.

The methine
Acetal-H 5.62 s 1H

proton of the

dioxane ring.[1]
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Axial and
equatorial
Dioxane-O-CH: 3.90-4.20 m 4H protons of the
dioxane C-4'/C-6'
positions.[1]

Protons on the
central carbon
(C-5") of the

dioxane ring.[1]

Dioxane-C-CH: 1.45-2.10 m 2H

13C NMR Data (100 MHz, DMSO-ds)
e C-2 (Amine-bearing): ~158.5 ppm (Deshielded, attached to N).[1][2]

Acetal Carbon (O-C-0): ~101.2 ppm (Key diagnostic for acetal formation).[1]

Dioxane O-CHz: ~67.0 ppm.[1]

Dioxane Central CHz: ~25.5 ppm.[1]

Quinoline Carbonyls/Aromatics: 112.0 (C-3), 136.5 (C-4), 148.0 (C-8a), 125.0-130.0
(Benzene ring carbons).[1]

Infrared (IR) Spectroscopy

IR is a rapid validation tool to confirm the presence of the amine and the absence of the
aldehyde carbonyl.[1][2]

Primary Amine (-NHz2): Two sharp bands at 3450 cm~! (asymmetric stretch) and 3350 cm~1
(symmetric stretch).[1]

e Acetal (C-O-C): Strong, broad bands in the 1050 — 1150 cm~* region (ether linkages).[1]
e Aromatic C=C/C=N: Sharp bands at 1620 cm~* and 1580 cm~1.[1]

» Absence of Carbonyl: The complete disappearance of the aldehyde C=0 stretch (typically
~1690 cm~?) confirms successful protection.[1]
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Mass Spectrometry (MS)[1]

 lonization Mode: ESI+ (Electrospray lonization, Positive mode).[1]
e Molecular lon [M+H]*:231.28 m/z.[1]
e Fragmentation Pattern:

o Loss of the dioxane ring often results in a fragment corresponding to the protonated
aldehyde or loss of CsHeO.[1]

o Look for stable quinoline fragments at m/z ~144 (2-aminoquinoline core).[1]

Structural Validation Logic (HMBC)

To definitively prove the acetal is at position 7 (and not an isomer), Heteronuclear Multiple
Bond Correlation (HMBC) is required.[1]

Key Correlations:

e Acetal-H (5.62 ppm) must show a strong 3-bond correlation to C-7 and C-6/C-8 of the
quinoline ring.[1]

e Amine-H (6.50 ppm) must correlate to C-2 and C-3.[1]
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Figure 2: Critical HMBC correlations verifying the connectivity of the acetal group to the
quinoline ring.[1]
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Experimental Protocols for Characterization
Protocol A: NMR Sample Preparation

e Mass: Weigh 5-10 mg of the solid compound.
e Solvent: Dissolve in 0.6 mL of DMSO-ds (99.9% D).

o Note: CDCIs may be used, but aminoquinolines often show broad peaks or poor solubility
in chloroform.[1]

e Tube: Transfer to a standard 5mm NMR tube.

e Acquisition: Run standard proton (16 scans) and carbon (1024 scans) experiments.

Protocol B: Purity Check (HPLC-UV)

Because acetals can hydrolyze back to aldehydes in acidic media, mobile phase selection is
critical.[1]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).[1]

e Mobile Phase A: Water + 0.1% Ammonium Acetate (pH ~7).[1] Avoid TFA (Trifluoroacetic
acid), as it will degrade the acetal.[1]

» Mobile Phase B: Acetonitrile.[1]

e Detection: UV at 254 nm and 320 nm (Quinoline absorption).[1]

References

e Synthesis of 2-Aminoquinolines: Ma, J., et al. "Facile and Efficient Synthesis of 2-
Aminoquinoline Derivatives Reduced by Zn/AcOH."[1][2] Journal of Heterocyclic Chemistry,
2016.[1] Link

» Acetal Protection Methodologies: Wuts, P. G. M., & Greene, T. W.[1] Greene's Protective
Groups in Organic Synthesis. 4th Ed., Wiley-Interscience, 2006.[1] (Standard reference for
1,3-dioxane formation from aldehydes).
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« Precursor Identification: 2-Aminoquinoline-7-carbaldehyde (CAS 1780321-67-6).[1][2][3][4]
PubChem Compound Summary. Link

+ NMR of Quinoline Derivatives: "Spectroscopic Data of 2-Aminoquinoline.” SpectraBase,
John Wiley & Sons.[1][5] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.16335-07-2|2-Aminoquinoline-4-carboxamide|BLD Pharm [bldpharm.com]

e 2.89640-61-9|2-Aminoisonicotinaldehyde|BLD Pharm [bldpharm.com]

e 3. 736919-39-4|2-Aminoquinoline-6-carboxylic acid|BLD Pharm [bldpharm.com]

o 4, 124281-66-9|2-Amino-4-methylquinoline-7-carboxylic acid|BLD Pharm [bldpharm.com]
e 5. 2-Aminoquinoline | C9H8N2 | CID 11379 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of 7-
(1,3-Dioxan-2-yl)quinolin-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11875891/docs#comprehensive-spectroscopic-
characterization-of-7-1-3-dioxan-2-yl-quinolin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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